Cas no 464-81-3 (Bufa-20,22-dienolide,16-(acetyloxy)-3-[[8-[[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]amino]-1,8-dioxooctyl]oxy]-14-hydroxy-,(3b,5b,16b)-)
![Bufa-20,22-dienolide,16-(acetyloxy)-3-[[8-[[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]amino]-1,8-dioxooctyl]oxy]-14-hydroxy-,(3b,5b,16b)- structure](https://ossimg.kuujia.com/scimg/500/464-81-3x500.png)
464-81-3 structure
Product Name:Bufa-20,22-dienolide,16-(acetyloxy)-3-[[8-[[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]amino]-1,8-dioxooctyl]oxy]-14-hydroxy-,(3b,5b,16b)-
CAS No:464-81-3
MF:C40H60N4O10
MW:756.925211906433
CID:329536
PubChem ID:20054854
Update Time:2025-04-19
Bufa-20,22-dienolide,16-(acetyloxy)-3-[[8-[[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]amino]-1,8-dioxooctyl]oxy]-14-hydroxy-,(3b,5b,16b)- Chemical and Physical Properties
Names and Identifiers
-
- Bufa-20,22-dienolide,16-(acetyloxy)-3-[[8-[[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]amino]-1,8-dioxooctyl]oxy]-14-hydroxy-,(3b,5b,16b)-
- bufotoxin
- Bufa-20,22-dienolide,16-(acetyloxy)-3-[[8-[[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]amino]-1,8-dioxooctyl]oxy]-14-hyd
- AKOS040750930
- L30U3VAH5C
- UNII-L30U3VAH5C
- Regularo-bufotoxin
- 464-81-3
- BUFOTOXIN [MI]
- 5-beta-Bufa-20,22-dienolide, 3-beta,14,16-beta-trihydroxy-, 16-acetate, 3-N(sup 2)-esterwith N(sup 2)-(7-carboxyheptanoyl)-L-arginine
- SCHEMBL3412208
- (3.BETA.,5.BETA.,16.BETA.)-16-(ACETYLOXY)-3-((8-(((1S)-4-((AMINOIMINOMETHYL)AMINO)-1-CARBOXYBUTYL)AMINO)-1,8-DIOXOOCTYL)OXY)-14-HYDROXYBUFA-20,22-DIENOLIDE
- ARGININE, N2-(7-CARBOXYHEPTANOYL)-, N2->3-ESTER WITH 3.BETA.,14,16.BETA.-TRIHYDROXY-5.BETA.-BUFA-20,22-DIENOLIDE 16-ACETATE, L-
- Vulgarobufotoxin
- BRN 0077579
- 5-BETA-BUFA-20,22-DIENOLIDE, 3-BETA,14,16-BETA-TRIHYDROXY-, 16-ACETATE, 3-N(SUP 2)-ESTERWITH N(SUP 2)-(7- CARBOXYHEPTANOYL)-L-ARGININE
- 4-18-00-02557 (Beilstein Handbook Reference)
- Bufotalin 3-suberoylarginine ester
- BUFA-20,22-DIENOLIDE, 16-(ACETYLOXY)-3-((8-(((1S)-4-((AMINOIMINOMETHYL)AMINO)-1-CARBOXYBUTYL)AMINO)-1,8-DIOXOOCTYL)OXY)-14-HYDROXY-, (3.BETA.,5.BETA.,16.BETA.)-
- (8-(((3S,5R,8R,9S,10S,13R,14S,16S,17R)-16-acetoxy-14-hydroxy-10,13-dimethyl-17-(2-oxo-2H-pyran-5-yl)hexadecahydro-1H-cyclopenta[a]phenanthren-3-yl)oxy)-8-oxooctanoyl)-L-arginine
- (2S)-2-[[8-[[(3S,5R,8R,9S,10S,13R,14S,16S,17R)-16-acetyloxy-14-hydroxy-10,13-dimethyl-17-(6-oxopyran-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-8-oxooctanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
- DTXSID20963567
- N~2~-(8-{[16-(Acetyloxy)-14-hydroxy-17-(2-oxo-2H-pyran-4-yl)androstan-3-yl]oxy}-1-hydroxy-8-oxooctylidene)arginine
-
- Inchi： 1S/C40H60N4O10/c1-24(45)53-31-22-40(51)29-14-13-26-21-27(16-18-38(26,2)28(29)17-19-39(40,3)35(31)25-12-15-33(47)52-23-25)54-34(48)11-7-5-4-6-10-32(46)44-30(36(49)50)9-8-20-43-37(41)42/h12,15,23,26-31,35,51H,4-11,13-14,16-22H2,1-3H3,(H,44,46)(H,49,50)(H4,41,42,43)/t26-,27+,28+,29-,30+,31+,35+,38+,39-,40+/m1/s1
- InChI Key： HDTHCLKLBSPBIS-JBXNKDOXSA-N
- SMILES： O[C@]12C[C@@H]([C@H](C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)OC(CCCCCCC(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)=O)OC(C)=O
Computed Properties
- Exact Mass: 756.430944
- Monoisotopic Mass: 756.430944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 54
- Rotatable Bond Count: 18
- Complexity: 1530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 230
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
Experimental Properties
- Refractive Index: 1.629
Bufa-20,22-dienolide,16-(acetyloxy)-3-[[8-[[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]amino]-1,8-dioxooctyl]oxy]-14-hydroxy-,(3b,5b,16b)- Security Information
- Hazardous Material transportation number：3172
- HazardClass：6.1(a)
- PackingGroup：II
Bufa-20,22-dienolide,16-(acetyloxy)-3-[[8-[[(1S)-4-[(aminoiminomethyl)amino]-1-carboxybutyl]amino]-1,8-dioxooctyl]oxy]-14-hydroxy-,(3b,5b,16b)- Related Literature
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1. The structure of the steroid toad venom constituent bufotoxinGeorge R. Pettit,Yoshiaki Kamano J. Chem. Soc. Chem. Commun. 1972 45a
-
Roberto G. S. Berlinck,Stelamar Romminger Nat. Prod. Rep. 2016 33 456
-
Luana Canzian Llanes,Nathalia Biazotto Sa,Arthur Ribeiro Cenci,Kerolain Faoro Teixeira,Igor Vinícius de Fran?a,Lidiane Meier,Aldo Sena de Oliveira RSC Med. Chem. 2022 13 405
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4. 358. The colour of organic compounds. Part III. A new method of assessing the ±M effect of heterocyclic nucleiE. B. Knott,L. A. Williams J. Chem. Soc. 1951 1586
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